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Compound of Interest

Compound Name: 4-Bromo-2-methyl-3-nitropyridine

CAS No.: 23056-49-7

Cat. No.: B3028585

Get Quote

Executive Summary
4-Bromo-2-methyl-3-nitropyridine (CAS: 23056-49-7) is a highly functionalized heterocyclic

scaffold used primarily as an intermediate in the synthesis of kinase inhibitors and complex

medicinal agents. Its utility stems from the differential reactivity of its substituents; however, this

same reactivity renders it thermodynamically unstable under ambient conditions.

Core Recommendation: This compound is moisture-sensitive and photo-labile. It must be

stored at -20°C under an inert atmosphere (Argon or Nitrogen) in amber glass containers.

Failure to mitigate hydrolytic pressure will result in the rapid formation of 2-methyl-3-

nitropyridin-4-ol via Nucleophilic Aromatic Substitution (

).

Chemical Identity & Physical Profile[1][2][3]
Before establishing storage protocols, we must define the physicochemical baseline of the

analyte.
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Property Specification

Chemical Name 4-Bromo-2-methyl-3-nitropyridine

CAS Number 23056-49-7

Molecular Formula

Molecular Weight 217.02 g/mol

Appearance Pale yellow to orange solid (crystalline)

Solubility
Soluble in DMSO, DMF, DCM; sparingly soluble

in water (hydrolyzes)

Primary Hazard Skin/Eye Irritant, Potential Alkylating Agent

Mechanistic Stability Analysis
To properly store this compound, one must understand why it degrades. The stability profile is

governed by the electronic interplay between the pyridine ring nitrogen, the nitro group, and the

bromine atom.

Hydrolytic Instability (The Vector)
The C4 position is highly electrophilic. The pyridine nitrogen (electron-withdrawing by induction

and resonance) and the C3-nitro group (strongly electron-withdrawing) cooperatively lower the

energy of the LUMO at the C4 carbon.

Mechanism: In the presence of atmospheric moisture, water acts as a nucleophile, attacking

C4 to form a Meisenheimer-like anionic intermediate.

Outcome: The bromide ion is a good leaving group, leading to irreversible hydrolysis to 2-

methyl-3-nitropyridin-4-ol. This is the primary degradation impurity found in improperly stored

batches.

Photochemical Degradation
Nitro-pyridines are susceptible to photo-induced redox chemistry.
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Mechanism: UV light exposure can excite the nitro group (

), leading to radical abstraction pathways or reduction to nitroso species, particularly if the
solid is in solution or has surface moisture.

Oxidative Liability
While the pyridine ring is resistant to oxidation, the C2-methyl group is "benzylic" in character.

Risk: Long-term exposure to oxygen, combined with light, can lead to slow oxidation of the

methyl group to the corresponding carboxylic acid or aldehyde, although this is kinetically

slower than hydrolysis.

Visualization: Degradation Pathways
The following diagram maps the degradation vectors based on environmental stressors.
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Caption: Mechanistic degradation map highlighting the critical hydrolytic pathway (SNAr) driven

by moisture.
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Storage & Handling Protocols
Based on the mechanistic analysis, the following protocols are mandatory for maintaining

chemical integrity (>98% purity).

The "Golden Path" Storage Workflow
Do not treat this compound as a standard shelf reagent. It requires "Cold Chain" handling.

Parameter Requirement Rationale

Temperature -20°C (± 5°C)
Slows kinetic rate of hydrolysis

and oxidation.

Atmosphere Inert (Argon/Nitrogen)

Displaces moisture and

oxygen. Argon is preferred

(heavier than air).

Container Amber Glass Vial
Blocks UV light; glass prevents

gas permeation (unlike plastic).

Seal Teflon-lined Cap + Parafilm
Ensures airtight seal; Teflon

resists chemical attack.

Desiccant Required

Store the vial inside a

secondary jar containing

Drierite or Silica Gel.

Handling Protocol (Thawing)
A common failure point is opening a cold vial in a humid lab, causing condensation inside the

vial.

Remove vial from freezer.

Wait 30–45 minutes until the vial reaches room temperature.

Wipe the exterior to remove condensation.

Open in a fume hood (preferably under nitrogen flow).
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Re-seal immediately after weighing; purge with inert gas if possible.

Visualization: Lifecycle Management
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Caption: Standard Operating Procedure (SOP) for the receipt, storage, and usage cycle to

prevent moisture ingress.

Quality Control & Re-Test Methodology
If the compound has been stored for >6 months, or if the appearance changes from yellow to

dark orange/brown, verify purity.

HPLC Method (Reverse Phase)
Column: C18 (e.g., Agilent Zorbax Eclipse Plus), 3.5 µm.

Mobile Phase A: Water + 0.1% Formic Acid.

Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

Gradient: 5% B to 95% B over 10 minutes.

Detection: UV at 254 nm and 280 nm.

Pass Criteria: Main peak >98%. Look for a front-eluting peak (more polar), which

corresponds to the hydrolysis product (2-methyl-3-nitropyridin-4-ol).

H-NMR Diagnostic
Solvent: DMSO-
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or

.

Diagnostic Signal:

Parent: Look for the aromatic doublets (pyridine ring protons).

Impurity: The hydrolysis product (pyridone form) will show a significant shift in the aromatic

region and potentially a broad OH/NH signal depending on the tautomer in DMSO.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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